Cas no 5535-87-5 (3,5-Diaminobenzoic acid)
3,5-Diaminobenzoic acid structure
Product Name:3,5-Diaminobenzoic acid
CAS No:5535-87-5
MF:C14H14O2
MW:214.259764194489
CID:943810
Update Time:2024-06-13
3,5-Diaminobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Diaminobenzoic acid
- (2Z)-2-(hexa-2,4-diynylidene)-1,6-dioxaspiro[4.5]dec-3-ene
- 1,6-Dioxaspiro[4.5]dec-3-ene, 2-(2,4-hexadiyn-1-ylidene)-, (2Z)-
-
- Inchi: 1S/C14H14O2/c1-2-3-4-5-8-13-9-11-14(16-13)10-6-7-12-15-14/h8-9,11H,6-7,10,12H2,1H3
- InChI Key: RNEORCMLRJNFGE-UHFFFAOYSA-N
- SMILES: CC#CC#CC=C1C=CC2(OCCCC2)O1
Computed Properties
- Exact Mass: 214.09942
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- XLogP3: 3.242
Experimental Properties
- PSA: 18.46
3,5-Diaminobenzoic acid Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Jason Wan Lab Chip, 2020,20, 4528-4538
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